Cas no 2171664-78-9 (2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid)

2-{4-Chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid is a specialized Fmoc-protected amino acid derivative used primarily in peptide synthesis. Its key structural features include a chloro-substituted phenyl ring and a butanoic acid backbone, providing versatility in solid-phase peptide assembly. The Fmoc group ensures selective deprotection under mild basic conditions, while the chloro substituent offers potential for further functionalization. This compound is particularly valuable in constructing modified peptide sequences due to its stability under standard coupling conditions and compatibility with orthogonal protecting group strategies. Its well-defined reactivity profile makes it suitable for applications requiring precise control over peptide chain elongation.
2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid structure
2171664-78-9 structure
Product Name:2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
CAS No:2171664-78-9
MF:C26H23ClN2O5
MW:478.924226045609
CID:6273850
PubChem ID:165872741
Update Time:2025-06-23

2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
    • EN300-1492863
    • 2171664-78-9
    • 2-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid
    • Inchi: 1S/C26H23ClN2O5/c1-2-22(25(31)32)28-24(30)15-11-12-21(27)23(13-15)29-26(33)34-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-13,20,22H,2,14H2,1H3,(H,28,30)(H,29,33)(H,31,32)
    • InChI Key: FKPSVUQXQZQDRN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C(NC(C(=O)O)CC)=O)=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 478.1295495g/mol
  • Monoisotopic Mass: 478.1295495g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 727
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 105Ų

2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1492863-0.05g
2-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid
2171664-78-9
0.05g
$2829.0 2023-05-26
Enamine
EN300-1492863-0.1g
2-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid
2171664-78-9
0.1g
$2963.0 2023-05-26
Enamine
EN300-1492863-0.25g
2-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid
2171664-78-9
0.25g
$3099.0 2023-05-26
Enamine
EN300-1492863-0.5g
2-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid
2171664-78-9
0.5g
$3233.0 2023-05-26
Enamine
EN300-1492863-1.0g
2-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid
2171664-78-9
1g
$3368.0 2023-05-26
Enamine
EN300-1492863-2.5g
2-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid
2171664-78-9
2.5g
$6602.0 2023-05-26
Enamine
EN300-1492863-5.0g
2-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid
2171664-78-9
5g
$9769.0 2023-05-26
Enamine
EN300-1492863-10.0g
2-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid
2171664-78-9
10g
$14487.0 2023-05-26
Enamine
EN300-1492863-50mg
2-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid
2171664-78-9
50mg
$2829.0 2023-09-28
Enamine
EN300-1492863-100mg
2-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid
2171664-78-9
100mg
$2963.0 2023-09-28

Additional information on 2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid

Introduction to 2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic Acid (CAS No. 2171664-78-9)

2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid, identified by its CAS number 2171664-78-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid is characterized by its complex arrangement of functional groups, including a chloro-substituted phenyl ring, an amino group linked to a flourenyl methoxycarbonyl moiety, and a formamido group connected to a butanoic acid chain. This intricate architecture suggests that the compound may interact with biological targets in multiple ways, potentially enhancing its efficacy as a drug candidate.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The presence of the flourenyl methoxycarbonyl group in 2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid is particularly noteworthy, as this moiety is known to improve the solubility and metabolic stability of pharmaceutical compounds. Such properties are crucial for the design of drugs that require oral administration or prolonged circulation in the bloodstream.

Moreover, the chloro-substituted phenyl ring in this compound may contribute to its binding affinity for specific biological targets. Chlorinated aromatic compounds are frequently found in active pharmaceutical ingredients due to their ability to form strong hydrogen bonds and hydrophobic interactions with protein receptors. This feature makes 2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid a promising candidate for further investigation in the development of targeted therapies.

The formamido and butanoic acid functionalities in the molecular structure also play significant roles in determining the compound's pharmacokinetic properties. The formamido group can enhance the compound's ability to cross cell membranes, while the butanoic acid chain may influence its distribution and excretion within the body. These factors are critical considerations in drug design, as they can significantly impact the overall effectiveness and safety of a therapeutic agent.

Recent studies have begun to explore the potential applications of 2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid in various therapeutic areas. For instance, researchers have investigated its interactions with enzymes and receptors involved in inflammatory responses, suggesting that it may have anti-inflammatory properties. Additionally, preliminary data indicate that this compound may exhibit chemopreventive effects by modulating signaling pathways associated with cancer cell proliferation.

The synthesis of 2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid represents a significant achievement in organic chemistry, demonstrating the ability to construct complex molecular frameworks with high precision. The synthetic route involves multiple steps, including functional group transformations such as chlorination, methoxycarbonylation, and formylation. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.

In conclusion, 2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid (CAS No. 2171664-78-9) is a structurally intricate compound with potential therapeutic applications across multiple disease areas. Its unique combination of functional groups and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel treatments.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.